Cas no 100554-35-6 (Methyl 2-(1H-1,2,4-triazol-1-yl)propanoate)

• Product Name: Methyl 2-(1H-1,2,4-triazol-1-yl)propanoate
• CAS No: 100554-35-6
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD00215246
• CID: 3142900
• PubChem ID: 2768671
• Update Time: 2025-05-25

Methyl 2-(1H-1,2,4-triazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(1H-1,2,4-triazol-1-yl)propanoate
• Methyl 2-(1H-1,2,4-triazol-1-yl)propionate, 1-(1-Methoxy-1-oxoprop-2-yl)-1H-1,2,4-triazole
• AKOS005069582
• SCHEMBL2830866
• 12F-058
• MFCD00215246
• RFJDARQHILPXNK-UHFFFAOYSA-N
• methyl 2-(1,2,4-triazol-1-yl)propanoate
• (rac.)-2-[1,2,4]triazol-1-yl-propionic acid methyl ester
• 100554-35-6
• methyl 2-(1,2,4-1H-triazol-1-yl)propionate
• 1H-1,2,4-Triazole-1-acetic acid, -methyl-, methyl ester
• 1H-1,2,4-Triazole-1-acetic acid, alpha-methyl-, methyl ester
• Methyl2-(1H-1,2,4-triazol-1-yl)propanoate

• MDL： MFCD00215246
• Inchi： 1S/C6H9N3O2/c1-5(6(10)11-2)9-4-7-3-8-9/h3-5H,1-2H3
• InChI Key： RFJDARQHILPXNK-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)N1C=NC=N1)=O

Computed Properties

• Exact Mass: 155.069476538Da
• Monoisotopic Mass: 155.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Boiling Point: 90°C 0,5mm

Methyl 2-(1H-1,2,4-triazol-1-yl)propanoate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-(1H-1,2,4-triazol-1-yl)propanoate

Methyl 2-(1H-1,2,4-Triazol-1-yl)Propanoate: A Comprehensive Overview

Methyl 2-(1H-1,2,4-triazol-1-yl)propanoate, also known by its CAS number 100554-35-6, is a compound of significant interest in various fields of chemistry and materials science. This compound has been extensively studied for its unique chemical properties and potential applications in drug development, agrochemicals, and advanced materials. The methyl 2-(1H-1,2,4-triazol-1-yl)propanoate structure consists of a triazole ring attached to a propanoate group via a methylene bridge. This configuration imparts the compound with versatile reactivity and functionalization potential.

Recent studies have highlighted the importance of methyl 2-(1H-1,2,4-triazol-1-yl)propanoate in medicinal chemistry. Its ability to act as a bioisostere for other functional groups makes it a valuable tool in drug design. For instance, researchers have explored its role as a scaffold for developing kinase inhibitors and other therapeutic agents. The compound's triazole ring is particularly appealing due to its ability to form hydrogen bonds and participate in π-interactions, which are critical for molecular recognition and binding affinity.

In the field of agrochemistry, methyl 2-(1H-1,2,4-triazol-1-yl)propanoate has been investigated as a precursor for herbicides and fungicides. Its reactivity under mild conditions allows for the synthesis of bioactive compounds with improved efficacy and reduced environmental impact. Recent advancements in green chemistry have further enhanced the synthesis routes for this compound, making it more sustainable and scalable for industrial applications.

The synthesis of methyl 2-(1H-1,2,4-triazol-1-yl)propanoate typically involves the reaction of an appropriate triazole derivative with a propionoic acid methyl ester under catalytic conditions. This process can be optimized using microwave-assisted synthesis or other modern techniques to improve yield and purity. The compound's stability under various conditions has also been a focus of recent research, with studies demonstrating its resistance to hydrolysis under physiological conditions.

From a materials science perspective, methyl 2-(1H-1,2,4-triazol-1-yl)propanoate has shown promise as a building block for supramolecular assemblies and polymer precursors. Its ability to form coordination complexes with metal ions has led to applications in catalysis and sensing technologies. For example, researchers have utilized this compound to create metalloporphyrin-based sensors for detecting heavy metals in environmental samples.

Moreover, the environmental impact of methyl 2-(1H-1,2,4-triazol-1-yl)propanoate has been evaluated in recent toxicity studies. These studies indicate that the compound exhibits low acute toxicity to aquatic organisms when used at recommended application rates. However, further research is needed to assess its long-term effects on ecosystems and human health.

In conclusion, methyl 2-(1H-1,2,4-triazol-1-yL)propanoate (CAS No. 100554356) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an attractive candidate for further research and development in areas such as drug discovery